Cas no 68432-92-8 (Methyl 3-(cyanomethyl)benzoate)

• Product Name: Methyl 3-(cyanomethyl)benzoate
• CAS No: 68432-92-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD07783720
• CID: 499714
• PubChem ID: 10821136
• Update Time: 2025-04-19

Methyl 3-(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(cyanomethyl)benzoate
• Benzoicacid, 3-(cyanomethyl)-, methyl ester
• Methyl (3-cyanomethyl)benzoate
• Methyl m-(cyanomethyl)benzoate
• 3-CYANOMETHYLBENZOIC ACID METHYL ESTER
• methyl 3-(cyanomethyl) benzoate
• 3-(Cyanomethyl)benzoic acid methyl ester
• XSNUGLQVCGENEM-UHFFFAOYSA-N
• 3-cyanomethyl-benzoic acid methyl ester
• Benzoic acid, 3-(cyanomethyl)-, methyl ester
• Methyl(3-cyanomethyl)benzoate
• methyl3-(cyanomethyl)benzoate
• PubChem24405
• methyl 3-cyanomethylbenzoate
• methyl-3-cyanomethylbenzoate
• Methyl,3-Cyanomethylbenzoate
• Methyl 3-cyanomethyl-benzoate
• methyl-3-(cyanomethyl)benzoate
• EN300-119875
• 68432-92-8
• FT-0682405
• (3-methoxycarbonylphenyl)acetonitrile
• Benzoicacid,3-(cyanomethyl)-,methyl ester
• SY010722
• SCHEMBL40562
• CS-W019398
• GS-3360
• AKOS005259858
• MFCD07783720
• A9112
• CL9412
• DTXSID40445310
• AM20050408
• STL433099

• MDL： MFCD07783720
• Inchi： 1S/C10H9NO2/c1-13-10(12)9-4-2-3-8(7-9)5-6-11/h2-4,7H,5H2,1H3
• InChI Key： XSNUGLQVCGENEM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(CC#N)=C1)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 314.1°C at 760 mmHg
• Flash Point: 146.515°C
• Refractive Index: 1.5365
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 50.09000
• LogP: 1.53928

Methyl 3-(cyanomethyl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters